5-Isothiocyanato-6-methyl-2-(pyridin-2-yl)-1,3-benzoxazole

• Molecular Formula: C14H9N3OS
• Molecular Weight: 267.31 g/mol
• IUPAC Name: 5-isothiocyanato-6-methyl-2-pyridin-2-yl-1,3-benzoxazole
• InChI: InChI=1S/C14H9N3OS/c1-9-6-13-12(7-11(9)16-8-19)17-14(18-13)10-4-2-3-5-15-10/h2-7H,1H3
• InChI Key: UQDTVWKWKYDCPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1N=C=S)N=C(O2)C3=CC=CC=N3
• CAS No.: 61382-17-0

Description

5-Isothiocyanato-6-methyl-2-(pyridin-2-yl)-1,3-benzoxazole is a useful research compound. Its molecular formula is C14H9N3OS and its molecular weight is 267.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 5-amino-6-methyl-2-(2-pyridinyl)benzoxazole (8.7 g, 0.044 mole), calcium carbonate (4.44 g, 0.044 mole), glyme (150 ml) and water (50 ml) is cooled to 5° C in an ice-bath, and thiophosgene (5.11 g, 0.044 mole) is added. The mixture is stirred for 0.5 hour at 5° C and then allowed to warm to room temperature and stirred for about 16 hours. The precipitated material is collected, washed with water and crystallized from glyme/water (3:1) yielding 8.1 g of the title compound, melting point 192°-194° C.